Cas no 946690-30-8 (N-(3-amino-4-methylphenyl)-2-methylpropanamide)

• Product Name: N-(3-amino-4-methylphenyl)-2-methylpropanamide
• CAS No: 946690-30-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 1078812
• PubChem ID: 17607916
• Update Time: 2025-04-20

N-(3-amino-4-methylphenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-4-methylphenyl)isobutyramide
• N-(3-Amino-4-methylphenyl)-2-methylpropanamide
• N-(3-amino-4-methylphenyl)-2-methylpropanamide(SALTDATA: FREE)
• SCHEMBL11026747
• MFCD09932408
• 946690-30-8
• DTXSID50589815
• CS-0118521
• BS-36275
• Z274783018
• AKOS000100562
• EN300-40308
• WMB69030
• N-(3-amino-4-methylphenyl)-2-methylpropanamide

• MDL： MFCD09932408
• Inchi： 1S/C11H16N2O/c1-7(2)11(14)13-9-5-4-8(3)10(12)6-9/h4-7H,12H2,1-3H3,(H,13,14)
• InChI Key： KHJLEHDUSLUNKD-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.82590

N-(3-amino-4-methylphenyl)-2-methylpropanamide Security Information

• HazardClass：IRRITANT